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molecular formula C11H18Cl2N4 B1623593 4,6-Dichloro-N-(1,1,3,3-tetramethylbutyl)-1,3,5-triazin-2-amine CAS No. 72058-41-4

4,6-Dichloro-N-(1,1,3,3-tetramethylbutyl)-1,3,5-triazin-2-amine

Cat. No. B1623593
CAS RN: 72058-41-4
M. Wt: 277.19 g/mol
InChI Key: HPFWYRKGZUGGPB-UHFFFAOYSA-N
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Patent
US06469165B1

Procedure details

Into a flask, 20 grams of water, 52.3 grams (0.284 mole) of cyanuric chloride and 130 grams of mixed xylenes having a boiling point of 138-141° C. were charged, and 37.5 grams (0.290 mole) of 1,1,3,3-tetramethylbutylamine was slowly and dropwise added into the mixture while maintaining the temperature at 8-10° C. Then, 57.9 grams of 20% aqueous hydroxide solution was slowly and dropwise added into the mixture while keeping the temperature at 8-10° C. After the reaction was complete, the oil (organic) and water phases were separated and the water phase was removed to obtain a xylene solution of 2,4-dichloro-6-(1,1,3,3-tetramethylbutylamino)-1,3,5-triazine,
Name
1,1,3,3-tetramethylbutylamine
Quantity
37.5 g
Type
reactant
Reaction Step One
Name
hydroxide
Quantity
57.9 g
Type
reactant
Reaction Step Two
Name
cyanuric chloride
Quantity
52.3 g
Type
reactant
Reaction Step Three
[Compound]
Name
xylenes
Quantity
130 g
Type
reactant
Reaction Step Three
Name
water
Quantity
20 g
Type
solvent
Reaction Step Three
Name
2,4-dichloro-6-(1,1,3,3-tetramethylbutylamino)-1,3,5-triazine

Identifiers

REACTION_CXSMILES
[N:1]1[C:8]([Cl:9])=[N:7][C:5](Cl)=[N:4][C:2]=1[Cl:3].[CH3:10][C:11]([NH2:18])([CH3:17])[CH2:12][C:13]([CH3:16])([CH3:15])[CH3:14].[OH-]>O>[Cl:9][C:8]1[N:1]=[C:2]([Cl:3])[N:4]=[C:5]([NH:18][C:11]([CH3:17])([CH3:10])[CH2:12][C:13]([CH3:16])([CH3:15])[CH3:14])[N:7]=1

Inputs

Step One
Name
1,1,3,3-tetramethylbutylamine
Quantity
37.5 g
Type
reactant
Smiles
CC(CC(C)(C)C)(C)N
Step Two
Name
hydroxide
Quantity
57.9 g
Type
reactant
Smiles
[OH-]
Step Three
Name
cyanuric chloride
Quantity
52.3 g
Type
reactant
Smiles
N1=C(Cl)N=C(Cl)N=C1Cl
[Compound]
Name
xylenes
Quantity
130 g
Type
reactant
Smiles
Name
water
Quantity
20 g
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
9 (± 1) °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
dropwise added into the mixture
ADDITION
Type
ADDITION
Details
dropwise added into the mixture
CUSTOM
Type
CUSTOM
Details
at 8-10° C
CUSTOM
Type
CUSTOM
Details
the oil (organic) and water phases were separated
CUSTOM
Type
CUSTOM
Details
the water phase was removed

Outcomes

Product
Name
2,4-dichloro-6-(1,1,3,3-tetramethylbutylamino)-1,3,5-triazine
Type
product
Smiles
ClC1=NC(=NC(=N1)Cl)NC(CC(C)(C)C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.